(TETRACARBOXYPHTHALOCYANINATO)NICKEL(II)
Description
“(TETRACARBOXYPHTHALOCYANINATO)NICKEL(II)” is a complex compound . Nickel (II) phthalocyanine-tetrasulfonic acid tetrasodium salt, with super chemical stability and high electrochemical capacity, is proposed as novel organic anodes .
Synthesis Analysis
The synthesis of nickel (II) complexes can be achieved from low-cost NiCl2·6H2O or NiBr2·3H2O and the desired ligand followed by addition of 1 equiv of Grignard reagent . A Ni (II) Coordination Polymer was constructed from Asymmetrical Tetracarboxylic Acid and N-Donor Ligand .Molecular Structure Analysis
The structure of the complex is built from a central Ni4O4 opened cube, appending two to zero NiNO5 octahedra . The molecular weight of the compound is 747.25 .Chemical Reactions Analysis
Nickel (II) phthalocyanine-tetrasulfonic acid tetrasodium salt has been used in water-oxidation reactions .Physical And Chemical Properties Analysis
The compound has remarkable chemical, mechanical, and thermal stability . The photo-physicochemical properties of the targeted molecules include fluorescence quantum yields, lifetimes, singlet oxygen generation, and photodegradation quantum yields .Safety And Hazards
properties
CAS RN |
107122-90-7 |
|---|---|
Product Name |
(TETRACARBOXYPHTHALOCYANINATO)NICKEL(II) |
Molecular Formula |
C36H16N8NiO8 |
Molecular Weight |
747.25 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3aS,4S,6R,6aR)-6-(6-amino-2-chloro-9H-purin-9-yl)-N-ethyl-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxole-4-carboxamide](/img/structure/B1140385.png)
![Endo-3-amine-9-methyl-9-azabicyclo[3,3,1]nonane](/img/structure/B1140388.png)
![N-Des-t-boc-10-deacetyl-7,10-O-bis{[(2,2,2-trichloroethyl)oxy]carbonyl} Docetaxel](/img/structure/B1140393.png)
![(3Ar,4R,6S,6aS)-4-(6-amino-2-iodopurin-9-yl)-N-ethyl-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxole-6-carboxamide](/img/structure/B1140397.png)
![(E)-3-(2-Fluorophenyl)-N-((S)-1-(3,4-dihydro-2H-benzo[1,4]oxazin-6-YL)-ethyl]acrylamide](/img/structure/B1140405.png)